Praseodymium(III) bromide hydrate

Specification

• CAS No.: 225505-12-4
• Molecular Formula: Br3H2OPr
• Molecular Weight: 398.64 g/mol
• IUPAC Name: praseodymium(3+);tribromide;hydrate
• Standard InChI: InChI=1S/3BrH.H2O.Pr/h3*1H;1H2;/q;;;;+3/p-3
• Standard InChI Key: CCMZJPMVOCFMPN-UHFFFAOYSA-K
• SMILES: O.[Br-].[Br-].[Br-].[Pr+3]
• Canonical SMILES: O.[Br-].[Br-].[Br-].[Pr+3]

Introduction

Synthesis and Structural Characterization

Synthetic Routes

Praseodymium(III) bromide hydrate is synthesized through two primary methods:

Laboratory-Scale Synthesis:
Reacting praseodymium(III) oxide (Pr₂O₃) with hydrobromic acid (HBr) yields the hydrated bromide:

$$\text{Pr}_2\text{O}_3 + 6\text{HBr} \rightarrow 2\text{PrBr}_3 + 3\text{H}_2\text{O}$$

Subsequent hydration under controlled conditions produces PrBr₃·xH₂O.

Industrial Synthesis:
Direct reaction of praseodymium metal with bromine gas at elevated temperatures offers higher purity and yield:

$$2\text{Pr} + 3\text{Br}_2 \rightarrow 2\text{PrBr}_3$$

The product is then hydrated to form the desired compound.

Table 1: Synthesis Methods Comparison

Method	Reactants	Conditions	Yield	Purity
Laboratory-Scale	Pr₂O₃, HBr	Ambient, Hydration	Moderate	95–98%
Industrial	Pr, Br₂	High Temperature	High	>99%

Crystal Structure and Hydration

The compound crystallizes in a hexagonal system (space group P63/m) with lattice parameters a = 0.792 nm and c = 0.438 nm. Each praseodymium ion is coordinated by nine ligands—six bromide ions and three water molecules—arranged in a tricapped trigonal prismatic geometry. The hydration number (x) varies with ambient humidity, influencing its physical properties.

Physical and Chemical Properties

Physical Properties

Praseodymium(III) bromide hydrate is a green, hygroscopic solid with a melting point of 691°C and a boiling point of 1547°C. Its density is approximately 5,300 kg/m³, and it exhibits moderate solubility in water (12.4 g/100 mL at 25°C).

Table 2: Key Physical Properties

Property	Value
Molecular Weight	398.64 g/mol
Melting Point	691°C
Boiling Point	1547°C
Solubility in Water	12.4 g/100 mL (25°C)
Crystal System	Hexagonal

Chemical Reactivity

The compound participates in redox and ligand-exchange reactions. For example, oxidation with potassium permanganate (KMnO₄) in acidic media yields praseodymium(IV) species, while reduction with lithium aluminum hydride (LiAlH₄) produces praseodymium metal. Its hygroscopicity necessitates anhydrous conditions for reactions requiring precise stoichiometry.

Applications in Science and Industry

Optical Materials

Praseodymium(III) bromide hydrate serves as a dopant in fluoride glasses and ceramics, enabling the development of fiber lasers and optical filters. Its 4f–4f electronic transitions facilitate light emission in the visible and near-infrared spectra.

Catalysis

In hydrocarbon cracking, the compound acts as a catalyst to lower activation energies and enhance product selectivity. Recent studies highlight its potential in reducing nitrogen oxide (NOₓ) emissions in automotive exhaust systems.

Table 3: Industrial and Research Applications

Application	Mechanism	Performance Metrics
Optical Dopant	4f Electron Transitions	Emission at 1,300–1,600 nm
Hydrocarbon Cracking	Lewis Acid Catalysis	20–30% Yield Improvement
NOₓ Reduction	Redox Cycling	50% Emission Reduction

Future Research Directions

Synthesis Optimization

Advances in hydrothermal and solvothermal methods aim to improve yield and purity while reducing energy consumption.

Advanced Applications

Ongoing studies investigate its role in:

• Optoelectronics: Quantum dot sensitization and photovoltaic devices.

• Bioimaging: Near-infrared probes for medical diagnostics.

Environmental Impact Mitigation

Research focuses on recycling praseodymium from industrial waste to address supply chain sustainability.